Cas no 1185298-30-9 (4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride)

• Product Name: 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride
• CAS No: 1185298-30-9
• MF: C₁₈H₂₂ClNO
• MW: 303.826384067535
• CID: 3045845
• PubChem ID: 45075443
• Update Time: 2025-08-05

4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-([1,1'-Biphenyl]-4-ylmethoxy)piperidinehydrochloride
• 4-([1,1''-BIPHENYL]-4-YLMETHOXY)PIPERIDINEHYDROCHLORIDE
• 1185298-30-9
• AKOS015844784
• 4-[(4-phenylphenyl)methoxy]piperidine;hydrochloride
• 4-([1,1'-Biphenyl]-4-ylmethoxy)piperidine hydrochloride
• 4-{[1,1'-biphenyl]-4-ylmethoxy}piperidine hydrochloride
• 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride

• Inchi： 1S/C18H21NO.ClH/c1-2-4-16(5-3-1)17-8-6-15(7-9-17)14-20-18-10-12-19-13-11-18;/h1-9,18-19H,10-14H2;1H
• InChI Key： GPNVAEVQMJIISU-UHFFFAOYSA-N
• SMILES： C1(C=CC(=CC=1)COC1CCNCC1)C1C=CC=CC=1.[H]Cl

Computed Properties

• Exact Mass: 303.1389920g/mol
• Monoisotopic Mass: 303.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride

4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride: A Comprehensive Overview

4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride, also known by its CAS number 1185298-30-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a piperidine derivative with a biphenyl substituent, making it a unique structure with potential applications in drug discovery and material science.

The molecular structure of 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride consists of a piperidine ring, which is a six-membered amine-containing ring, substituted with a methoxy group attached to a biphenyl moiety. The biphenyl group introduces aromaticity and potential for π-π interactions, which are crucial in many biological and chemical processes. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in various solvents.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the biphenyl group in 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride adds complexity to the molecule, potentially enhancing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This makes it a promising candidate for further exploration in drug development.

In terms of synthesis, 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods and green chemistry have provided more efficient and environmentally friendly ways to synthesize such compounds.

The pharmacological properties of 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride are currently under investigation. Initial studies suggest that the compound may exhibit modulatory effects on certain biological targets, such as ion channels or enzymes, which are implicated in various diseases including neurological disorders and cancer. The biphenyl moiety is known to contribute to ligand-receptor interactions due to its planar structure and ability to form extended π-systems.

Beyond pharmacology, 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride has potential applications in materials science. Its rigid structure and aromatic substituents make it a candidate for use in organic electronics or as a building block for more complex materials with tailored properties. Researchers are exploring its role in self-assembling monolayers and supramolecular chemistry.

In conclusion, 4-(1,1'-Biphenyl-4-ylmethoxy)piperidine Hydrochloride, with its unique structure and versatile properties, represents an exciting area of research across multiple disciplines. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to both academic research and industrial applications.